3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride

• IUPAC Name: 3-[2-(3,4-difluorophenyl)ethyl]piperidine
• InChI: InChI=1S/C13H17F2N/c14-12-6-5-10(8-13(12)15)3-4-11-2-1-7-16-9-11/h5-6,8,11,16H,1-4,7,9H2
• InChI Key: OVSJQTYGUVXGPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)CCC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H17F2N
• Molecular Weight: 225.28 g/mol

Description

3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride, also known as DFPEP, is a chemical compound that has gained attention in scientific research for its potential pharmacological properties. DFPEP belongs to the class of piperidine derivatives, which are widely used in medicinal chemistry for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride is not fully understood, but it is believed to act as a selective serotonin and norepinephrine reuptake inhibitor (SNRI). By inhibiting the reuptake of these neurotransmitters, 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride increases their levels in the brain, leading to antidepressant and anxiolytic effects. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride may also modulate other neurotransmitter systems such as dopamine and glutamate, which are involved in addiction.
Biochemical and Physiological Effects:
3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride is metabolized in the liver and excreted in the urine. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has also been shown to have low toxicity and no significant adverse effects in animal studies.

Advantages and Limitations for Lab Experiments

3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has several advantages for laboratory experiments, including its high potency and selectivity for serotonin and norepinephrine transporters, which allows for precise pharmacological manipulation. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride is also relatively stable and easy to synthesize. However, 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has some limitations, such as its high cost and limited availability. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride may also have off-target effects on other neurotransmitter systems, which can complicate data interpretation.

Future Directions

3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has several potential future directions for research. One direction is to further explore its therapeutic potential in depression, anxiety, and addiction. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride may also have applications in other neuropsychiatric disorders such as schizophrenia and bipolar disorder. Another direction is to investigate the molecular mechanisms of 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride's action, including its interactions with neurotransmitter transporters and receptors. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride may also have potential as a tool compound to study the role of serotonin and norepinephrine in brain function and behavior. Finally, further optimization of 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride's pharmacokinetic and pharmacodynamic properties may lead to the development of more effective and safer drugs for neuropsychiatric disorders.

Synthesis Methods

The synthesis of 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride involves the reaction of piperidine and 3,4-difluorobenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride. The purity and yield of 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride can be improved by using different solvents and reaction conditions.

Scientific Research Applications

3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has been studied for its potential therapeutic applications in various diseases such as depression, anxiety, and addiction. In preclinical studies, 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has shown promising results in animal models of depression and anxiety by increasing the levels of neurotransmitters such as serotonin and norepinephrine in the brain. 3-[2-(3,4-difluorophenyl)ethyl]piperidine hydrochloride has also been shown to reduce drug-seeking behavior in animal models of addiction, suggesting its potential use in drug addiction treatment.